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Compound of Interest

Compound Name: 2,2'-Dithiodianiline

Cat. No.: B073020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-Dithiodianiline (DTDA), a

versatile aromatic amine with a redox-active disulfide bridge. Its unique bifunctional structure

makes it a valuable building block in polymer science, chemical biology, and materials

research. This document details its core properties, experimental protocols for its synthesis,

and its application in the development of modified electrodes.

Core Properties of 2,2'-Dithiodianiline
2,2'-Dithiodianiline, also known as 2,2'-Diaminodiphenyl disulfide, is a light yellow to yellow-

green crystalline powder.[1] Its key chemical and physical properties are summarized below.

The central disulfide bond is redox-active, allowing for cleavage into thiols (2-mercaptoaniline)

in a reducing environment, a feature exploited in drug delivery systems and stimuli-responsive

materials.[2]
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Property Value

Molecular Formula C₁₂H₁₂N₂S₂[2][3]

Molecular Weight 248.36 g/mol [2][3]

CAS Number 1141-88-4[1][4]

Melting Point 91-95 °C[1][4]

Appearance
Light yellow to amber to dark green

powder/crystal[3]

Purity (Typical) >98.0% (HPLC)[3]

Solubility
Insoluble in water; soluble in alcohols and BTX

solvents[1]

¹H NMR Signals
δ 10.39 (s, 2H, amine protons), δ 7.73–7.59

(aromatic protons)[2]

Crystal System Orthorhombic (Space group Pbca)[2]

Disulfide Bond Length 2.042 Å[2]

Experimental Protocols
Detailed methodologies for the synthesis and an electrochemical application of 2,2'-
Dithiodianiline are provided below.

Protocol 1: Chemical Synthesis and Purification
This protocol describes the synthesis of 2,2'-dithiodianiline via the oxidation of the sodium salt

of o-aminothiophenol, followed by solvent extraction for purification.[5] This method is designed

to yield a high-purity product suitable for applications like polyurethane curing.[5]

Materials:

Aqueous solution of the sodium salt of o-aminothiophenol

Hydrogen peroxide (H₂O₂)
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Toluene

Deionized water

Activated carbon (optional)

Procedure:

Oxidation: Slowly add hydrogen peroxide to an agitated aqueous solution of the sodium salt

of o-aminothiophenol. This reaction oxidizes the thiophenol, forming a water slurry containing

the insoluble 2,2'-dithiodianiline product and water-soluble byproducts.[5]

Extraction: Mix toluene with the aqueous slurry. The 2,2'-dithiodianiline will be selectively

extracted into the immiscible toluene phase, while inorganic salts and other byproducts

remain in the aqueous phase.[5] Maintain vigorous agitation to ensure efficient phase

transfer.

Separation: Allow the mixture to settle and separate the organic (toluene) phase from the

aqueous phase.

Washing: Wash the organic phase with deionized water 1-5 times to remove trace impurities

such as sodium hydroxide.[5]

Purification (Optional): The toluene solution can be treated with activated carbon to remove

trace impurities, followed by filtration.[5]

Product Recovery: Distill the toluene from the organic phase to recover the purified 2,2'-
dithiodianiline product.
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Synthesis and Purification Workflow for 2,2'-Dithiodianiline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b073020?utm_src=pdf-body-img
https://www.benchchem.com/product/b073020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Electrochemical Synthesis of Poly(2,2'-
dithiodianiline) (PDTDA) Films
This protocol details the preparation of conductive poly(2,2'-dithiodianiline) thin films on an

electrode substrate using cyclic voltammetry.[6] Such polymer-modified electrodes can be used

in the development of electrochemical sensors.[6]

Materials:

2,2'-Dithiodianiline (DTDA)

Tetraethylammonium hexafluorophosphate (TEAHFP)

Acetonitrile

Deionized water

Gold or stainless steel electrode

High-purity argon gas

Procedure:

Electrolyte Preparation: Prepare the polymerization solution by dissolving 30 mM DTDA and

60 mM TEAHFP in a 1:1 water:acetonitrile solution.[6]

Deoxygenation: Purge the solution with high-purity argon gas to remove dissolved oxygen.

Maintain an argon atmosphere over the solution during the experiment.[6]

Electropolymerization: Immerse the working electrode (gold or stainless steel) in the solution.

Apply a cyclic potential between 0.0 V and 1.5 V (for gold) or 1.6 V (for stainless steel).[6]

Film Growth: The polymer film will deposit on the electrode surface. The thickness of the film

can be controlled by the number of potentiodynamic cycles performed.[6]

Post-treatment: After deposition, the modified electrode is ready for further experiments,

such as loading with metal microparticles for catalytic applications.[6]
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Biological and Chemical Applications
2,2'-Dithiodianiline serves as a crucial intermediate in multiple fields:

Polymer Chemistry: It is used to synthesize novel polymers like polyimides and

polyurethanes, imparting thermal stability and redox-responsiveness.[2] It can also be

copolymerized with aniline to create derivatives with enhanced electrical conductivity for use

in sensors.[2]

Pharmaceutical and Agrochemical Development: The molecule's structure is a valuable

scaffold for synthesizing complex pharmaceutical compounds and active ingredients for

pesticides and herbicides.[7]

Chemical Biology: As a precursor for disulfide-containing probes and drug delivery systems,

its cleavable S-S bond allows for controlled release in response to biological reducing agents

like glutathione.[2]

Biological Activity: Studies have indicated that 2,2'-dithiodianiline possesses antioxidant,

antimicrobial, and cytotoxic properties against certain cancer cell lines, stemming from its

redox capabilities.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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